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Compound of Interest

Compound Name: 2-(4-Nitrophenyl)butyric acid
CAS No.: 7463-53-8
Cat. No.: B1630485
Get Quote
. J

2-(4-Nitrophenyl)butyric acid, a substituted aromatic carboxylic acid, is a pivotal intermediate
in the landscape of pharmaceutical and fine chemical synthesis.[1][2] Its strategic importance is
most notably demonstrated by its role as a precursor in the manufacturing of Indobufen, a
potent anti-platelet aggregation agent.[3][4] The compound's molecular architecture, which
integrates a reactive carboxylic acid moiety with an electron-withdrawing nitropheny! group,
confers a unique chemical reactivity that makes it a versatile tool for synthetic chemists.[1][2]
This guide provides a comprehensive technical overview for researchers and drug
development professionals, detailing the compound's properties, synthesis pathways, analytical
validation, and critical applications. The definitive identifier for this compound is its Chemical
Abstracts Service (CAS) number.

CAS Number: 7463-53-8[1][2][5][6]

The following diagram illustrates the primary identification and core application of this
compound.

Caption: Core Identity and Primary Applications.
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Physicochemical and Structural Properties

The utility of 2-(4-Nitrophenyl)butyric acid in synthetic protocols is directly linked to its distinct
physical and chemical characteristics. It typically presents as an off-white to light beige or
yellow crystalline powder.[1][2] This solid-state form facilitates straightforward handling,
weighing, and storage under standard laboratory conditions.[1] A summary of its key properties
is presented below.

Property Value Source(s)
CAS Registry Number 7463-53-8 [2][5][6]
IUPAC Name 2-(4-nitrophenyl)butanoic acid [61[7]
Molecular Formula C10H11NOa [5]61[7]
Molecular Weight 209.20 g/mol [51[7]

Off-white to light beige
Appearance , [2][8]
crystalline powder

Melting Point 121-123 °C [2][3][4]

Boiling Point 371.2+25.0°C [319]

Sparingly soluble in water;
Solubility Soluble in methanol, ethanol, [1]

acetone, chloroform.[1]

Generally stable under normal
- conditions; may degrade upon
Stability [1]
exposure to extreme heat,

light, or strong acids/bases.[1]

Core Application: Synthesis of Indobufen

The primary industrial application of 2-(4-Nitrophenyl)butyric acid is its function as the
cornerstone intermediate for synthesizing Indobufen.[2][3][4] The synthesis pathway involves a
multi-step process where the nitro group of the starting material is first reduced to an amine,
forming 2-(4-aminophenyl)butyric acid. This is often achieved via catalytic hydrogenation. The
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resulting amino acid is then condensed with other reagents to construct the final isoindolinone
structure of Indobufen.

The workflow below outlines a modern, high-yield approach to Indobufen synthesis starting
from 2-(4-Nitrophenyl)butyric acid.

2-(4-Nitrophenyl)butyric Acid Methyl 2-(4-aminophenyl)butanoate

Protect Carboxyl

Esterification
(e.g., MeOH, H2S04)

Methyl 2-(4-nitrophenyl)butanoate

Reduce Nitro

Catalytic Hydrogenation 2-Carboxybenzaldehyde
(e.g., Pd/C, H2) & Diludine

Condensation & Cyclization

Form Isoindolinone

Indobufen

Click to download full resolution via product page

Caption: High-level workflow for Indobufen synthesis.[10]
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Methodologies for Synthesis

Several synthetic routes to 2-(4-Nitrophenyl)butyric acid have been established, each with
distinct advantages regarding starting material availability, reaction conditions, and safety
profiles. The choice of method often depends on the scale of production and the laboratory's
capabilities.

Method 1: Nitration of 2-Phenylbutyric Acid

This is a classical electrophilic aromatic substitution approach. The causality is straightforward:
a potent nitrating agent is used to introduce a nitro group onto the aromatic ring of the
precursor.

Protocol:

Cool a solution of 2-phenylbutyric acid (33.9 g) in concentrated sulfuric acid (340 ml) to -10
°C with continuous stirring.[11]

o Prepare a nitrating mixture of 70% nitric acid (39.4 ml) and acetic acid (170 ml).[11]

e Add the nitrating mixture dropwise to the sulfuric acid solution, ensuring the reaction
temperature is maintained below 0 °C. This temperature control is critical to prevent over-
nitration and side-product formation.

 After the addition is complete, allow the mixture to warm to 20 °C over a period of 1 hour.[11]
» Pour the reaction mixture into ice water to precipitate the crude product.[11]
« |solate the off-white solid via filtration, wash thoroughly with ice water, and dry.[11]

» For purification, dissolve the crude solid in chloroform, separate any aqueous layer, and dry
the chloroform layer over magnesium sulfate.[11]

» Remove the solvent under reduced pressure and recrystallize the resulting solid from a hot
toluene/hexane mixture to yield pure 2-(4-nitrophenyl)butyric acid.[11]
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Method 2: Hydrolysis of Diethyl 2-ethyl-2-(4-
nitrophenyl)malonate

This method builds the carbon skeleton first and then reveals the carboxylic acid functionality
through hydrolysis. It is an effective route when the malonic ester precursor is readily available.

Protocol:

Dissolve diethyl 2-ethyl-2-(4-nitrophenyl)malonate (37.18 g, 0.12 mole) in 150 ml of ethanol.
[12]

e Add a solution of sodium hydroxide (30.41 g, 0.76 mole) in 100 ml of water. The strong base
is necessary to hydrolyze both ester groups and subsequently decarboxylate the resulting
malonic acid intermediate.

o Heat the mixture under reflux for 3 hours.[12]
o Distill off the solvent in vacuo.

e Dissolve the residue in 200 ml of water and extract with 300 ml of ether to remove any
unreacted starting material or non-acidic impurities.[12]

o Discard the ether layer and acidify the aqueous layer with concentrated hydrochloric acid.
This protonates the carboxylate salt, causing the desired product to precipitate or become
extractable.

o Extract the acidified aqueous layer again with ether.

o Separate the ether layer, wash it with a saturated sodium chloride solution, and dry it over
magnesium sulfate.[12]

o Evaporate the ether in vacuo to yield 2-(4-nitrophenyl)-n-butyric acid.[12]

Analytical Characterization Workflow

Confirming the identity and purity of 2-(4-Nitrophenyl)butyric acid is essential for its use in
regulated applications like pharmaceutical synthesis. A multi-technique approach provides a
self-validating system for quality control.
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Caption: A typical quality control workflow.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides definitive structural
confirmation by analyzing the chemical environment of hydrogen (*H) and carbon (*3C)
atoms.

e Mass Spectrometry (MS): Confirms the molecular weight (209.20 g/mol ) and can provide
fragmentation patterns to further validate the structure.[7]

¢ High-Performance Liquid Chromatography (HPLC): The primary technique for quantifying
purity, separating the main compound from any impurities or starting materials. Assays
typically require a purity of 298%.[8]

» Melting Point Analysis: A sharp melting point within the established range (121-123 °C) is a
reliable indicator of high purity.[2][4]

Safety, Handling, and Storage

Proper handling of 2-(4-Nitrophenyl)butyric acid is crucial to ensure laboratory safety. The
compound is classified with several hazards according to the Globally Harmonized System
(GHS).
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e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335). It may also be harmful if swallowed (H302).[7]

e Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles or a
face shield, and a lab coat.[13][14] Work in a well-ventilated area or under a chemical fume
hood to avoid inhaling dust.[13]

o Handling: Avoid creating dust. Wash hands thoroughly after handling.[13] Do not eat, drink,
or smoke in the work area.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials and sources of ignition or extreme heat.[1][8]

Conclusion

2-(4-Nitrophenyl)butyric acid (CAS 7463-53-8) is more than a simple chemical reagent; it is
an enabling tool for complex molecular engineering, particularly in the pharmaceutical sector.
Its well-defined physicochemical properties and predictable reactivity make it a reliable starting
material. Understanding the nuances of its synthesis, handling, and analytical validation is
paramount for any research or development professional aiming to leverage its synthetic
potential. This guide serves as a foundational resource to support such endeavors, grounded in
established protocols and safety considerations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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